![molecular formula C27H24N2O3 B2488728 2-(3-benzoyl-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(3,4-dimethylphenyl)acetamide CAS No. 898360-03-7](/img/structure/B2488728.png)
2-(3-benzoyl-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(3,4-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to the given chemical structure often involves the reaction of specific precursors to afford intermediates, which are further modified to achieve the target molecule. For instance, Raju (2008) describes the synthesis of N-substituted benzyl-2-(3',5'-dimethyl-4'-hydroxyphenyl) acetamides, highlighting the use of substituted benzyl amines and benzylation as key steps (Raju, 2008). Similarly, Wan et al. (2015) discuss an oxidative cross-dehydrogenative coupling method for the synthesis of C1-benzyl and benzoyl isoquinolines from methyl arenes, demonstrating a versatile approach to functionalize isoquinolines (Wan, M., Lou, H., & Liu, L., 2015).
Molecular Structure Analysis
Detailed molecular structure analysis is crucial for understanding the chemical behavior of compounds. El-Azab et al. (2016) conducted a comprehensive study using FT-IR, FT-Raman, and DFT calculations to investigate the vibrational spectroscopy and molecular docking of a similar compound, providing insights into the molecular electrostatic potential and interaction with biological targets (El-Azab, A. et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving compounds of this nature often lead to the formation of complex structures with unique properties. Konovalova et al. (2013) describe the heterocyclization reactions involving aroylketenes and acetamides, showcasing the potential for creating diverse heterocyclic systems (Konovalova, V. et al., 2013).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystal structure, are essential for their application and handling. Celik et al. (2015) elucidated the crystal structure of a closely related compound, providing valuable data on its solid-state characteristics and intermolecular interactions (Celik, I. et al., 2015).
Chemical Properties Analysis
Understanding the chemical properties, such as reactivity, stability, and functional group behavior, is vital for the application of these compounds. Abdallah (2002) explored the reactivity of ethyl 1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolylidene acetate towards nitrilimines, highlighting the synthetic potential of isoquinoline derivatives in producing new compounds with significant biological activity (Abdallah, T. A., 2002).
properties
IUPAC Name |
2-(3-benzoyl-6-methyl-4-oxoquinolin-1-yl)-N-(3,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N2O3/c1-17-9-12-24-22(13-17)27(32)23(26(31)20-7-5-4-6-8-20)15-29(24)16-25(30)28-21-11-10-18(2)19(3)14-21/h4-15H,16H2,1-3H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQPVHXCPHIPZBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC(=O)NC4=CC(=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.